3,17-Dihydroxy-5-estrene 3,17-Dihydroxy-5-estrene
Brand Name: Vulcanchem
CAS No.: 4993-32-2
VCID: VC20794780
InChI: InChI=1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h12,14-17,19-20H,2-10H2,1H3/t12-,14+,15+,16-,17-,18-/m0/s1
SMILES: CC12CCC3C(C1CCC2O)CCC4=C3CCC(C4)O
Molecular Formula: C18H28O2
Molecular Weight: 276.4 g/mol

3,17-Dihydroxy-5-estrene

CAS No.: 4993-32-2

Cat. No.: VC20794780

Molecular Formula: C18H28O2

Molecular Weight: 276.4 g/mol

* For research use only. Not for human or veterinary use.

3,17-Dihydroxy-5-estrene - 4993-32-2

Specification

CAS No. 4993-32-2
Molecular Formula C18H28O2
Molecular Weight 276.4 g/mol
IUPAC Name (3S,8R,9S,13S,14S,17S)-13-methyl-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h12,14-17,19-20H,2-10H2,1H3/t12-,14+,15+,16-,17-,18-/m0/s1
Standard InChI Key IBHQSODTBQCZDA-MACGOEAWSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3CC[C@@H](C4)O
SMILES CC12CCC3C(C1CCC2O)CCC4=C3CCC(C4)O
Canonical SMILES CC12CCC3C(C1CCC2O)CCC4=C3CCC(C4)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator